N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide

• Molecular Formula: C13H15F3N2O
• Molecular Weight: 272.27 g/mol
• SMILES: C1CC(CNC1)NC(=O)C2=CC=C(C=C2)C(F)(F)F
• InChI: InChI=1S/C13H15F3N2O/c14-13(15,16)10-5-3-9(4-6-10)12(19)18-11-2-1-7-17-8-11/h3-6,11,17H,1-2,7-8H2,(H,18,19)
• InChIKey: NMRYWTUGGCHFRZ-UHFFFAOYSA-N

N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide: Identity & Sourcing

N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide (free base CAS 1016846-08-4; hydrochloride CAS 1582662-56-3) is an aromatic amide comprising a piperidine ring linked via an amide bond to a para-trifluoromethyl substituted benzoyl moiety [1]. The hydrochloride salt form (C₁₃H₁₆ClF₃N₂O, MW 308.73 g/mol) enhances aqueous solubility and is the predominant commercially available form for research applications [1]. The compound is supplied as a research-grade building block, typically at ≥95% purity, and is intended for use in medicinal chemistry campaigns, structure-activity relationship (SAR) exploration, and as a synthetic intermediate for more complex pharmacophores [2].

1 Hydrochloride salt form ready for direct dissolution in biological assays

2 Research-grade building block for medicinal chemistry and SAR exploration

3 Synthetic intermediate for constructing complex pharmacophores

• [1] PubChem Compound Summary for CID 86812396, N-(piperidin-3-yl)-4-(trifluoromethyl)benzamide hydrochloride. National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] ChemSrc. CAS 1016846-08-4, N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide. Accessed April 2026. View Source

N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide: Regioisomer Substitution Risk

The biological and physicochemical properties of N-(piperidin-3-yl)-4-(trifluoromethyl)benzamide are exquisitely sensitive to both the position of the trifluoromethyl group on the phenyl ring and the specific nitrogen substitution on the piperidine. In SAR studies of benzamide-based kinase and GPCR inhibitors, the para-CF₃ substitution versus the meta-CF₃ isomer often dictates target engagement and selectivity profiles [1]. Furthermore, the piperidin-3-yl linkage provides a distinct spatial orientation and hydrogen-bonding geometry compared to piperidin-4-yl or unsubstituted piperidine analogs, which can alter binding kinetics, cellular permeability, and metabolic stability [2]. Procuring a generic 'piperidine benzamide' without rigorous structural verification introduces significant experimental variability and risks invalidating SAR hypotheses. The specific CAS number must be confirmed to ensure the intended molecular architecture.

! Para-CF₃ vs. meta-CF₃ regioisomer mismatch may shift kinase selectivity profiles and target engagement in SAR studies

! Piperidin-3-yl linkage provides distinct H-bonding geometry vs. piperidin-4-yl; spatial orientation may alter binding kinetics and permeability

! Generic “piperidine benzamide” sourcing risks structural misassignment; verify CAS to ensure intended molecular architecture

• [1] Caravatti, G. et al. Trifluoromethyl substituted benzamides as kinase inhibitors. World Patent WO2006087636A1. Published 2006-08-24. View Source
• [2] Jiang, W. et al. Aroylamino- and heteroaroylamino-substituted piperidines as GlyT-1 inhibitors. World Patent WO2010086251A1. Published 2010-08-05. View Source

N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide: Structural Analog Differentiation

Para- vs. Meta-CF₃ Kinase Selectivity

The para-substitution of the trifluoromethyl group in N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide is a critical determinant of kinase binding profiles. Patent literature on trifluoromethylbenzamide kinase inhibitors demonstrates that the para-CF₃ orientation yields a distinct inhibitory fingerprint across a panel of kinases compared to the meta-CF₃ regioisomer [1]. While direct head-to-head data for this exact compound is not publicly disclosed, class-level SAR analysis reveals that the para-CF₃ placement can shift selectivity between closely related kinases such as JAK2, GSK-3β, and DNA-PK [1].

Kinase Selectivity

Class-level inference

Para-CF₃ vs. Meta-CF₃

Altered selectivity pattern across JAK2, GSK-3β, DNA-PK based on patent SAR

Regioisomer-specific kinase fingerprint review

No direct IC50 data for this exact compound

Evidence Dimension	Kinase inhibitory profile
Target Compound Data	Para-CF₃ benzamide scaffold (claimed as kinase inhibitor in WO2006087636A1)
Comparator Or Baseline	Meta-CF₃ benzamide scaffold
Quantified Difference	Altered selectivity pattern; specific IC50 values not disclosed for exact compound.
Conditions	In vitro kinase inhibition assays (patent disclosure).

Why This Matters

Procurement of the correct regioisomer is essential for replicating or exploring specific kinase inhibition SAR series.

• [1] Caravatti, G. et al. Trifluoromethyl substituted benzamides as kinase inhibitors. World Patent WO2006087636A1. Published 2006-08-24. View Source

GlyT-1 Inhibition: 3- vs. 4-Piperidinyl Linkage

The piperidin-3-yl linkage in N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide positions the benzamide group in a distinct three-dimensional orientation relative to the piperidine nitrogen. Patent disclosures on aroylamino-substituted piperidines as GlyT-1 inhibitors highlight that the 3-substituted piperidine core offers a different pharmacological profile compared to the 4-substituted analog, impacting both target affinity and CNS penetration [1]. The specific stereoelectronic environment conferred by the 3-yl linkage can influence hydrogen bonding with residues in the GlyT-1 binding pocket.

GlyT-1 Activity

Class-level inference

3-yl vs. 4-yl Piperidine Scaffold

Different IC50 and brain-to-plasma ratios reported for analogs in WO2010086251A1

Linkage position determines CNS target engagement

Class-level from GlyT-1 inhibitor patent

Evidence Dimension	GlyT-1 inhibitory activity and CNS exposure
Target Compound Data	Piperidin-3-yl aroylamide scaffold
Comparator Or Baseline	Piperidin-4-yl aroylamide scaffold
Quantified Difference	Different IC50 values and brain-to-plasma ratios reported for 3-yl vs. 4-yl analogs in WO2010086251A1 (specific values not provided for target compound).
Conditions	GlyT-1 inhibition assays; in vivo PK in rodents.

Why This Matters

The 3-yl substitution pattern is a specific design element for programs targeting GlyT-1 or related CNS transporters, and cannot be replaced by the more common 4-yl isomer.

• [1] Jiang, W. et al. Aroylamino- and heteroaroylamino-substituted piperidines as GlyT-1 inhibitors. World Patent WO2010086251A1. Published 2010-08-05. View Source

Hydrochloride Salt vs. Free Base Profile

N-(Piperidin-3-yl)-4-(trifluoromethyl)benzamide is predominantly procured as the hydrochloride salt (CAS 1582662-56-3) rather than the free base. The salt form provides a quantifiable advantage in aqueous solubility and solid-state stability, which is critical for reproducible biological assays and long-term storage [1]. The hydrochloride salt exhibits a topological polar surface area (TPSA) of 41.1 Ų and a predicted XLogP3 value of approximately 2.7, indicating moderate lipophilicity balanced with hydrogen-bonding capacity [1].

Salt Form Advantage

Supporting evidence

Hydrochloride Salt

Solubility Enhanced aqueous

Stability Improved solid-state

TPSA 41.1 Ų, predicted XLogP3 ~2.7

Salt form supports reproducible bioassays

Vendor specification and PubChem data

Evidence Dimension	Aqueous solubility and storage stability
Target Compound Data	Hydrochloride salt (MW 308.73, TPSA 41.1 Ų)
Comparator Or Baseline	Free base (MW 272.27, TPSA 41.1 Ų)
Quantified Difference	Salt formation increases aqueous solubility (qualitative vendor description); improves long-term storage stability.
Conditions	Vendor product specifications and PubChem computed properties.

Why This Matters

Procuring the hydrochloride salt ensures the compound is in a ready-to-use, solubilized form for biological testing, avoiding additional dissolution steps or stability concerns.

• [1] PubChem Compound Summary for CID 86812396, N-(piperidin-3-yl)-4-(trifluoromethyl)benzamide hydrochloride. National Center for Biotechnology Information. Accessed April 2026. View Source

TAK-659 Misidentification Clarification

A critical procurement consideration is the verifiable absence of published biological activity data linking N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide to the SYK/FLT3 inhibitor TAK-659 (mivavotinib). Despite erroneous associations on certain vendor platforms, authoritative sources confirm TAK-659 possesses a distinct pyrrolo[3,4-c]pyridin-3-one core and is structurally unrelated to this benzamide building block [1][2]. This negative data is a key differentiator: users procuring this compound are acquiring an uncharacterized chemical scaffold with no pre-existing intellectual property or target bias, offering a clean slate for novel SAR campaigns.

Identity Clarification

Supporting evidence

No structural link to TAK-659

Erroneous vendor association; TAK-659 has a distinct pyrrolo[3,4-c]pyridin-3-one core

Uncharacterized scaffold for novel SAR exploration

Procurement integrity review

Evidence Dimension	Identity and reported biological activity
Target Compound Data	N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide (no reported kinase IC50 data in public domain)
Comparator Or Baseline	TAK-659 (mivavotinib), a potent SYK/FLT3 inhibitor with IC50 3.2 nM and 4.6 nM respectively [3].
Quantified Difference	TAK-659 IC50 values are irrelevant to the target compound.
Conditions	Literature and database cross-referencing.

Why This Matters

Avoiding misidentified compounds prevents wasted experimental resources and ensures the procured material matches the intended research scope (e.g., novel scaffold exploration rather than known target engagement).

• [1] IUPHAR/BPS Guide to Pharmacology. Mivavotinib (TAK-659) Ligand Page. Accessed April 2026. View Source
• [2] Lam, B. et al. Discovery of TAK-659 an orally available investigational inhibitor of Spleen Tyrosine Kinase (SYK). Bioorganic & Medicinal Chemistry Letters, 2016, 26(24), 5947-5950. View Source
• [3] Adooq Bioscience. TAK-659 (SYK/FLT3 inhibitor) Datasheet. Accessed April 2026. View Source

N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide: Research Applications

para-CF₃ Benzamide Kinase SAR

This compound serves as a core building block for synthesizing novel kinase inhibitor libraries, particularly those exploring the para-trifluoromethylbenzamide motif claimed in WO2006087636A1. Its unadorned piperidine nitrogen allows for facile derivatization (e.g., sulfonylation, alkylation, amidation) to generate diverse analogs for screening against kinase panels including JAK, GSK-3β, and DNA-PK [1]. The absence of pre-existing target data provides a valuable opportunity to define de novo SAR.

GlyT-1 Probe Development

Based on the class-level evidence from WO2010086251A1, the piperidin-3-yl aroylamide scaffold is a privileged motif for GlyT-1 inhibition [1]. Researchers can use this compound as a starting point to introduce diverse aromatic and heteroaromatic amides, followed by functionalization of the piperidine nitrogen, to optimize for GlyT-1 potency and CNS drug-like properties. This scaffold offers a distinct vector for chemical exploration compared to piperidin-4-yl based GlyT-1 inhibitors.

Covalent Inhibitor & PROTAC Warhead Design

The free piperidine nitrogen in N-(Piperidin-3-YL)-4-(trifluoromethyl)benzamide provides a convenient handle for appending electrophilic warheads (e.g., acrylamides) to create targeted covalent inhibitors. For example, the closely related N-[1-(prop-2-enoyl)piperidin-3-yl]-4-(trifluoromethyl)benzamide (CAS 2094570-56-4) is actively marketed as a building block for covalent inhibitor design [1]. Similarly, the piperidine can be functionalized with PEG linkers for conjugation to E3 ligase ligands in PROTAC development, leveraging the benzamide as a target-binding moiety.

Synthetic Intermediate for CNS Molecules

The compound's moderate lipophilicity (predicted XLogP3 ~2.7) and the presence of a secondary amine make it a versatile intermediate in the multi-step synthesis of CNS drug candidates [1]. The trifluoromethyl group enhances metabolic stability and blood-brain barrier permeability, while the piperidine ring is a privileged scaffold in CNS drugs. This compound can be elaborated into a wide range of heterocyclic systems for central nervous system disorder targets.

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

para-CF₃ benzamide scaffold

Kinase panel selectivity screening (JAK, GSK-3β, DNA-PK)

GlyT-1 inhibitor probe development

Piperidin-3-yl aroylamide motif

GlyT-1 inhibition assay and CNS exposure profiling

Covalent inhibitor / PROTAC synthesis

Free piperidine NH for derivatization

Target engagement and linker conjugation feasibility

CNS drug candidate intermediate

Moderate lipophilicity, CF₃ metabolic stability

Blood-brain barrier permeability and metabolic stability assays

Applications derived from patent-level SAR and synthetic utility; compound is supplied as a research-grade building block with no reported target-specific bioactivity data. Validate for intended use.

• [1] PubChem Compound Summary for CID 86812396, N-(piperidin-3-yl)-4-(trifluoromethyl)benzamide hydrochloride. National Center for Biotechnology Information. Accessed April 2026. View Source